4-[5-methoxy-2-(1-pyrrolidinylcarbonyl)phenoxy]-1-(2-naphthylmethyl)piperidine

• IUPAC Name: [4-methoxy-2-[1-(naphthalen-2-ylmethyl)piperidin-4-yl]oxyphenyl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C28H32N2O3/c1-32-25-10-11-26(28(31)30-14-4-5-15-30)27(19-25)33-24-12-16-29(17-13-24)20-21-8-9-22-6-2-3-7-23(22)18-21/h2-3,6-11,18-19,24H,4-5,12-17,20H2,1H3
• InChI Key: JAHBEMKZSOANEC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)N2CCCC2)OC3CCN(CC3)CC4=CC5=CC=CC=C5C=C4
• Molecular Formula: C28H32N2O3
• Molecular Weight: 444.6 g/mol

Description

4-[5-methoxy-2-(1-pyrrolidinylcarbonyl)phenoxy]-1-(2-naphthylmethyl)piperidine, also known as MPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of piperidine derivatives and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 4-[5-methoxy-2-(1-pyrrolidinylcarbonyl)phenoxy]-1-(2-naphthylmethyl)piperidine is not fully understood, but it is thought to act as a dopamine receptor agonist. This means that it binds to and activates dopamine receptors in the brain, leading to increased dopamine activity and subsequent physiological effects.
Biochemical and Physiological Effects:
4-[5-methoxy-2-(1-pyrrolidinylcarbonyl)phenoxy]-1-(2-naphthylmethyl)piperidine has been found to exhibit a range of biochemical and physiological effects. It has been shown to increase dopamine release in the brain, leading to increased locomotor activity and other behavioral effects. 4-[5-methoxy-2-(1-pyrrolidinylcarbonyl)phenoxy]-1-(2-naphthylmethyl)piperidine has also been found to inhibit the reuptake of dopamine, leading to increased dopamine activity and subsequent physiological effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[5-methoxy-2-(1-pyrrolidinylcarbonyl)phenoxy]-1-(2-naphthylmethyl)piperidine in lab experiments is its ability to selectively activate dopamine receptors. This makes it a useful tool for studying the role of dopamine in various physiological processes. However, one limitation of using 4-[5-methoxy-2-(1-pyrrolidinylcarbonyl)phenoxy]-1-(2-naphthylmethyl)piperidine is its potential for off-target effects, which can complicate data interpretation.

Future Directions

There are several future directions for research involving 4-[5-methoxy-2-(1-pyrrolidinylcarbonyl)phenoxy]-1-(2-naphthylmethyl)piperidine. One area of interest is the development of more selective dopamine receptor agonists, which could lead to more precise control over dopamine activity in the brain. Another area of interest is the use of 4-[5-methoxy-2-(1-pyrrolidinylcarbonyl)phenoxy]-1-(2-naphthylmethyl)piperidine in studies investigating the role of dopamine in various disease states, such as Parkinson's disease and schizophrenia. Overall, 4-[5-methoxy-2-(1-pyrrolidinylcarbonyl)phenoxy]-1-(2-naphthylmethyl)piperidine has the potential to be a valuable tool for studying the role of dopamine in various physiological processes.

Synthesis Methods

The synthesis of 4-[5-methoxy-2-(1-pyrrolidinylcarbonyl)phenoxy]-1-(2-naphthylmethyl)piperidine involves a multi-step process that begins with the reaction of 5-methoxy-2-nitrobenzoic acid with pyrrolidine to form the corresponding ester. This ester is then reduced to the corresponding alcohol, which is further reacted with 1-(2-naphthylmethyl)piperidine to form the final product.

Scientific Research Applications

4-[5-methoxy-2-(1-pyrrolidinylcarbonyl)phenoxy]-1-(2-naphthylmethyl)piperidine has been extensively studied for its potential applications in scientific research. It has been found to exhibit a range of biochemical and physiological effects, making it a useful tool for studying various cellular and molecular processes. 4-[5-methoxy-2-(1-pyrrolidinylcarbonyl)phenoxy]-1-(2-naphthylmethyl)piperidine has been used in studies investigating the role of dopamine receptors in the brain, as well as in studies examining the effects of various drugs on the central nervous system.